Difluorodichloromethane

• CAS No.: 75-71-8
• Product Name: Difluorodichloromethane
• Molecular Formula: CCl2F2
• Molecular Weight: 120.91 g/mol
• IUPAC Name: dichloro(difluoro)methane
• Standard InChI: InChI=1S/CCl2F2/c2-1(3,4)5
• Standard InChIKey: PXBRQCKWGAHEHS-UHFFFAOYSA-N
• Impurities: Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/
• SMILES: C(F)(F)(Cl)Cl
• Canonical SMILES: C(F)(F)(Cl)Cl
• Boiling Point: -21.6 °F at 760 mm Hg (NTP, 1992); -29.8 °C; -30 °C; -22°F
• Colorform: Colorless gas ... [Note: Shipped as a liquified compressed gas]
• Density: 1.35 at 59 °F (USCG, 1999); 1.486 at -29.8 °C (liquid); Relative density (water = 1): 1.5; 1.35 at 59°F; 4.2(relative gas density)
• Melting Point: -252 °F (NTP, 1992); -158.0 °C; -157.1 °C; -158°C; -158 °C; -252°F
• Physical Description: Dichlorodifluoromethane appears as a colorless gas having a faint ethereal odor. Shipped as a liquid confined under its own vapor pressure. Contact with the unconfined liquid can cause frostbite. Both components are noncombustible. Can asphyxiate by the displacement of air. Exposure of the closed container to prolonged heat or fire can cause it to rupture violently and rocket.; Liquid; COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR.; Colorless gas with an ether-like odor at extremely high concentrations.; Colorless gas with an ether-like odor at extremely high concentrations. [Note: Shipped as a liquefied compressed gas.]
• Description: Dichlorodifluoromethane appears as a colorless gas having a faint ethereal odor. Shipped as a liquid confined under its own vapor pressure. Contact with the unconfined liquid can cause frostbite. Both components are noncombustible. Can asphyxiate by the displacement of air. Exposure of the closed container to prolonged heat or fire can cause it to rupture violently and rocket.; Dichlorodifluoromethane, also known as freon 12 or FC 12, belongs to the class of organic compounds known as chlorofluorocarbons. These are alkyhalide compounds that are composed only of chlorine, fluorine, and carbon atoms. Within the cell, dichlorodifluoromethane is primarily located in the cytoplasm.
• Shelf Life: Stable up to 550 °C.
• Solubility: Insoluble (NTP, 1992); 0.00 M; In water, 280 mg/L at 25 °C; Soluble in ethanol, ether, acetic acid; Solubility of water in dichlorodifluoromethane, 0.009 wt% at 25 °C; 13.1 wt% amyl chloride; 9.0 wt% benzene; 5.0 wt% bromobenzene; 1.2 wt% bromoform; 8.5 wt% n-butyl alcohol; 13.2 wt% butyl butyrate; 5.2 wt% carbon tetrachloride; 5.5 wt% chloroform; 3.9 wt% alpha-chloronaphthalene; 8.5 wt% cyclohexanone; 6.1 wt% diacetone alcohol; 14.1 wt% dibutyl ether; 8.9 wt% dibutyl oxalate; 6.3 wt% dibutyl tartrate; 3.9 wt% dichloroethyl ether; 7.2 wt% diethyl aniline; 4.7 wt% diethyl phthalate; 6.9 wt% dioxane; 4.7 wt% ethylene dichloride; 7.2 wt% ethylene glycol butyl ether; 7.4 wt% ethylene glycol ethyl ether (all 21.1 °C at 1 atm); 0.28 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 0.03; (77°F): 0.03%
• Synonyms: Cryosthesia -60C; dichlorodifluoromethane; FC 12; fluorocarbon-12; Freon 12; Freon 12, 18F-labeled; Freon-12; Genetron 12; Refrigerant 12
• Vapor Density: 4.1 (Air = 1); Relative vapor density (air = 1): 4.2; 4.2
• Vapor Pressure: 5 atm at 61 °F (NTP, 1992); 4.85e+03 mmHg; 4,850 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 568; 5.7 atm
• PubChem Compound: 6391
• Last Modified: Nov 11 2021